Cas no 101657-79-8 (Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester)

Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester structure
101657-79-8 structure
Product Name:Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester
CAS No:101657-79-8
MF:C14H8N2O2S
MW:268.290521621704
CID:167576
PubChem ID:15250664
Update Time:2025-04-19

Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester Chemical and Physical Properties

Names and Identifiers

    • Cyanic acid,C,C'-(thiodi-4,1-phenylene) ester
    • [4-(4-cyanatophenyl)sulfanylphenyl] cyanate
    • Bis-(4-cyanatophenyl)-sulfide
    • 4,4'-Thiodiphenol dicyanate ester
    • Cyanic acid, thiodi-4,1-phenylene ester
    • Cyanic acid, C,C'-(thiodi-4,1-phenylene) ester
    • SCHEMBL184843
    • Sulfanediyldi(4,1-phenylene) dicyanate
    • 101657-79-8
    • bis(4-cyanatophenyl)sulfide
    • CNUHQZDDTLOZRY-UHFFFAOYSA-N
    • bis(4-cyanatophenyl)thioether
    • DTXSID90906461
    • Inchi: 1S/C14H8N2O2S/c15-9-17-11-1-5-13(6-2-11)19-14-7-3-12(4-8-14)18-10-16/h1-8H
    • InChI Key: CNUHQZDDTLOZRY-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)OC#N)C1C=CC(=CC=1)OC#N

Computed Properties

  • Exact Mass: 268.03074
  • Monoisotopic Mass: 268.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 91.3Ų

Experimental Properties

  • PSA: 66.04
  • LogP: 3.55756
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